Cas no 871212-55-4 (N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide)
N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 871212-55-4
- AKOS016847424
- N-(1-CYANO-1,2-DIMETHYLPROPYL)-2-[(7-METHOXY-4-PHENYLQUINOLIN-2-YL)SULFANYL]ACETAMIDE
- AKOS001139136
- N-(2-cyano-3-methylbutan-2-yl)-2-(7-methoxy-4-phenylquinolin-2-yl)sulfanylacetamide
- EN300-26688157
- Z15370470
- N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide
-
- Inchi: 1S/C24H25N3O2S/c1-16(2)24(3,15-25)27-22(28)14-30-23-13-20(17-8-6-5-7-9-17)19-11-10-18(29-4)12-21(19)26-23/h5-13,16H,14H2,1-4H3,(H,27,28)
- InChI Key: JIFQGLNTZLBJRQ-UHFFFAOYSA-N
- SMILES: C(NC(C#N)(C)C(C)C)(=O)CSC1C=C(C2=CC=CC=C2)C2C(N=1)=CC(OC)=CC=2
Computed Properties
- Exact Mass: 419.16674822g/mol
- Monoisotopic Mass: 419.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 647.1±55.0 °C(Predicted)
- pka: 11.19±0.46(Predicted)
N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688157-0.05g |
N-(1-cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenylquinolin-2-yl)sulfanyl]acetamide |
871212-55-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide
Comprehensive Overview of N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide (CAS No. 871212-55-4)
N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide, with the CAS number 871212-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the cyano group, methoxy-substituted quinoline, and thioacetamide moiety, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.
In recent years, the demand for quinoline-based compounds has surged due to their relevance in targeting various diseases, including cancer, inflammation, and infectious diseases. Researchers are particularly interested in the 7-methoxy-4-phenyl-2-quinolinyl scaffold, which is a critical component of this compound. The presence of the thioacetamide group further enhances its reactivity, making it a valuable building block in medicinal chemistry. This aligns with the growing trend of exploring sulfur-containing heterocycles for their enhanced bioavailability and metabolic stability.
The compound's CAS No. 871212-55-4 is frequently searched in academic and industrial databases, reflecting its importance in high-value research. Its molecular formula and weight, along with its precise structural configuration, are often discussed in the context of structure-activity relationship (SAR) studies. These studies aim to optimize the compound's efficacy and selectivity for specific biological targets, a topic highly relevant to modern drug development pipelines.
Another area of interest is the compound's potential role in kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling and are often implicated in diseases like cancer. The quinoline-thioacetamide hybrid structure of this compound suggests it could interact with kinase active sites, making it a candidate for further investigation in targeted therapy. This aligns with current trends in precision medicine, where researchers focus on developing molecules with high specificity for disease-related pathways.
From a synthetic chemistry perspective, the compound's cyano-dimethylpropyl group introduces steric and electronic effects that can influence its reactivity. This makes it a versatile intermediate for multi-step organic synthesis, particularly in the construction of complex heterocyclic systems. The compound's stability under various conditions is also a subject of interest, as it determines its suitability for large-scale production and storage.
Environmental and regulatory considerations are also part of the discourse surrounding CAS 871212-55-4. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. Researchers are increasingly mindful of green chemistry principles, seeking to minimize waste and energy consumption during its synthesis. This reflects broader industry shifts toward sustainable practices in chemical manufacturing.
In summary, N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide (CAS No. 871212-55-4) represents a promising area of research at the intersection of medicinal chemistry and drug discovery. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates grows, compounds like this will continue to play a pivotal role in advancing biomedical science.
871212-55-4 (N-(1-Cyano-1,2-dimethylpropyl)-2-[(7-methoxy-4-phenyl-2-quinolinyl)thio]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)